Cas no 361160-05-6 (4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide)

• Product Name: 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide
• CAS No: 361160-05-6
• MF: C₂₅H₁₉N₃O₃S₂
• MW: 473.56666302681
• CID: 6198622
• PubChem ID: 4135356
• Update Time: 2025-07-21

4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide
• SR-01000419862
• AKOS024574661
• F0161-0044
• 361160-05-6
• SR-01000419862-1
• N-benzo[e][1,3]benzothiazol-2-yl-4-[methyl(phenyl)sulfamoyl]benzamide
• Oprea1_304979
• 4-(N-methyl-N-phenylsulfamoyl)-N-(naphtho[1,2-d]thiazol-2-yl)benzamide
• AB00129888-02
• 4-[methyl(phenyl)sulfamoyl]-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• EU-0003573

• Inchi： 1S/C25H19N3O3S2/c1-28(19-8-3-2-4-9-19)33(30,31)20-14-11-18(12-15-20)24(29)27-25-26-23-21-10-6-5-7-17(21)13-16-22(23)32-25/h2-16H,1H3,(H,26,27,29)
• InChI Key： KWYVFEONUVBSIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3=C(C=CC4C=CC=CC3=4)S2)=O)=CC=1)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 473.08678382g/mol
• Monoisotopic Mass: 473.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 116Ų

Additional information on 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide

Professional Introduction to 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide (CAS No. 361160-05-6)

4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide, a compound with the CAS number 361160-05-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide incorporates several key features that contribute to its pharmacological properties. The presence of a sulfamoyl group and a benzamide moiety provides a foundation for interactions with biological targets, while the naphthothiazole ring system introduces additional complexity that may enhance binding affinity and selectivity. These structural elements are critical in determining the compound's efficacy and safety profile.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to modulate various enzymatic and receptor systems, making them valuable tools in the discovery of new drugs. The specific substitution pattern in 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide is particularly noteworthy, as it may confer unique properties that distinguish it from other sulfonamide compounds.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory conditions are characterized by the dysregulation of multiple signaling pathways, and inhibitors targeting these pathways have shown great promise in clinical settings. The structural features of 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide suggest that it may interact with key inflammatory mediators, potentially leading to novel therapeutic strategies.

Furthermore, the naphthothiazole ring system has been identified as a privileged scaffold in medicinal chemistry due to its ability to engage with biological targets in multiple ways. This moiety has been incorporated into various drug candidates that exhibit anti-cancer, anti-inflammatory, and antimicrobial properties. The incorporation of this scaffold into 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide enhances its potential as a lead compound for further development.

The synthesis of 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The use of modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations has streamlined the synthetic pathway, allowing for scalable production.

In conclusion, 4-methyl(phenyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide (CAS No. 361160-05-6) is a structurally complex and pharmacologically intriguing compound with significant potential in drug discovery. Its unique combination of functional groups and scaffold architecture makes it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully explore its biological activities and develop novel applications in medicine.